![molecular formula C13H19N3O2S B253761 N-butan-2-yl-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]acetamide](/img/structure/B253761.png)
N-butan-2-yl-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]acetamide
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Overview
Description
N-butan-2-yl-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]acetamide is a small molecule used in scientific research. It is commonly referred to as BTPSA and is used as a tool compound to investigate the function of proteins involved in various biological processes.
Mechanism of Action
BTPSA works by binding to specific sites on proteins, altering their function. It is a reversible inhibitor, meaning that it can be removed from the protein, allowing it to resume its normal function. BTPSA is often used in conjunction with other compounds to investigate the role of specific proteins in various biological processes.
Biochemical and Physiological Effects:
BTPSA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes involved in the metabolism of nucleotides and nucleosides. It has also been shown to modulate the function of certain proteins involved in the immune response and neuronal signaling.
Advantages and Limitations for Lab Experiments
One advantage of using BTPSA in lab experiments is that it is a small molecule, making it easy to manipulate and study. Additionally, it is a reversible inhibitor, allowing researchers to investigate the function of specific proteins without permanently altering their activity. One limitation of using BTPSA is that it may not be specific to a single protein, potentially affecting the function of multiple proteins in a given experiment.
Future Directions
There are several future directions for the use of BTPSA in scientific research. One area of interest is the study of its effects on the immune response, particularly in the context of autoimmune diseases. Another area of interest is the study of its effects on neuronal signaling, particularly in the context of neurodegenerative diseases. Additionally, further investigation into the specificity of BTPSA for specific proteins may lead to the development of more targeted inhibitors for use in therapeutic applications.
Synthesis Methods
The synthesis of BTPSA involves several steps, including the reaction of 2-mercaptopyrimidine with ethyl 2-bromoacetate, followed by the reaction of the resulting intermediate with butylamine. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.
Scientific Research Applications
BTPSA is used in various scientific research areas, including cancer research, immunology, and neuroscience. It is used as a tool compound to investigate the function of proteins involved in these processes. BTPSA is particularly useful in the study of enzymes involved in the metabolism of nucleotides and nucleosides, as well as in the study of protein-protein interactions.
properties
Molecular Formula |
C13H19N3O2S |
---|---|
Molecular Weight |
281.38 g/mol |
IUPAC Name |
N-butan-2-yl-2-[(4-oxo-1,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-yl)sulfanyl]acetamide |
InChI |
InChI=1S/C13H19N3O2S/c1-3-8(2)14-11(17)7-19-13-15-10-6-4-5-9(10)12(18)16-13/h8H,3-7H2,1-2H3,(H,14,17)(H,15,16,18) |
InChI Key |
LGJBOXVQSVDOGO-UHFFFAOYSA-N |
Isomeric SMILES |
CCC(C)NC(=O)CSC1=NC(=O)C2=C(N1)CCC2 |
SMILES |
CCC(C)NC(=O)CSC1=NC(=O)C2=C(N1)CCC2 |
Canonical SMILES |
CCC(C)NC(=O)CSC1=NC(=O)C2=C(N1)CCC2 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.